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Compound of Interest

Compound Name: Pki-402

cat. No.: B612131

Application Notes and Protocols for Pki-402

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed information on the solubility of Pki-402, a potent dual
inhibitor of phosphoinositide 3-kinase (PI13K) and mammalian target of rapamycin (mTOR). This
document includes a comprehensive summary of solubility data in various solvents, detailed
protocols for the preparation of stock solutions, and its application in common in vitro and in
vivo experimental models. Furthermore, visual diagrams of the relevant signaling pathway and
experimental workflows are provided to facilitate clear understanding and experimental setup.

Solubility of Pki-402

Pki-402 is a hydrophobic compound with limited solubility in aqueous solutions. Dimethyl
sulfoxide (DMSO) is the most common solvent for preparing concentrated stock solutions for in
vitro use. It is crucial to use fresh, anhydrous DMSO, as the solvent is hygroscopic and
absorbed moisture can significantly decrease the solubility of Pki-402[1][2]. For in vivo
applications, a specific formulation involving co-solvents is required.

Quantitative Solubility Data

The solubility of Pki-402 in various solvents is summarized in the table below. Please note that
solubility can vary slightly between batches.
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Concentration

Molar

Solvent Concentration Notes Source(s)
(mg/mL)
(mM)
Standard
DMSO 0.5 mg/mL 0.87 mM solubility at [2][3]
25°C.
Requires
5 mg/mL 8.76 mM o [1]
sonication.
Requires
10 mg/mL 17.52 mM warming to 50°C  [2]
and sonication.
> 14.28 mg/mL >25.0 mM - [4115]
Water Insoluble - (< 0.1 mg/mL) [1][3]
Ethanol Insoluble - - [31[4]
Suspended
) solution in 50%
In Vivo
_ 1.43 mg/mL 2.51 mM PEG300 / 50% [6]
Formulation

saline. Requires

sonication.

Mechanism of Action and Signaling Pathway

Pki-402 is a reversible, ATP-competitive inhibitor that targets the kinase domain of all class |
PI3K isoforms (a, B, y, ) and mTORJ[1][7]. The PI3K/Akt/mTOR signaling cascade is a critical
pathway that regulates cell proliferation, growth, survival, and motility.[8][9][10][11]. In many

cancers, this pathway is hyperactivated due to mutations in genes like PIK3CA or loss of the
tumor suppressor PTEN[8][12]. By simultaneously inhibiting both PI3K and mTOR, Pki-402
effectively blocks downstream signaling, leading to reduced phosphorylation of key effectors

like Akt and S6 ribosomal protein, which in turn induces cell growth arrest and apoptosis[1][4].
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Weigh Pki-402 Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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